Cas no 89994-86-5 (1H-Imidazole-2-carboxylic acid, 4-pentyl-, ethyl ester)
89994-86-5 structure
Product Name:1H-Imidazole-2-carboxylic acid, 4-pentyl-, ethyl ester
CAS No:89994-86-5
MF:C11H18N2O2
MW:210.272822856903
CID:583831
PubChem ID:13153551
Update Time:2025-04-19
1H-Imidazole-2-carboxylic acid, 4-pentyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2-carboxylic acid, 4-pentyl-, ethyl ester
- ethyl 5-pentyl-1H-imidazole-2-carboxylate
- 89994-86-5
- DTXSID40522559
- SCHEMBL9324012
-
- Inchi: 1S/C11H18N2O2/c1-3-5-6-7-9-8-12-10(13-9)11(14)15-4-2/h8H,3-7H2,1-2H3,(H,12,13)
- InChI Key: KTAHICSTLDWPGT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NC=C(CCCCC)N1)=O
Computed Properties
- Exact Mass: 210.136827821g/mol
- Monoisotopic Mass: 210.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55Ų
1H-Imidazole-2-carboxylic acid, 4-pentyl-, ethyl ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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